2-Dehydro-3-deoxy-L-fuconate

• Molecular Formula: C6H9O5-
• Molecular Weight: 161.13 g/mol
• IUPAC Name: (4S,5S)-4,5-dihydroxy-2-oxohexanoate
• InChI: InChI=1S/C6H10O5/c1-3(7)4(8)2-5(9)6(10)11/h3-4,7-8H,2H2,1H3,(H,10,11)/p-1/t3-,4-/m0/s1
• InChI Key: FRIWJYNKZPJVRL-IMJSIDKUSA-M
• Isomeric SMILES: C[C@@H]([C@H](CC(=O)C(=O)[O-])O)O
• Canonical SMILES: CC(C(CC(=O)C(=O)[O-])O)O

Description

2-dehydro-3-deoxy-L-fuconate is a ketoaldonate and a member of fuconates. It derives from a L-fuconate. It is a conjugate base of a 2-dehydro-3-deoxy-L-fuconic acid.

Scientific Research Applications

Enzymatic Pathways and Metabolic Functions

• Enzymatic Transformation in Pork Liver : 2-Dehydro-3-deoxy-L-fuconate is involved in enzymatic processes within pork liver. The enzyme 2-keto-3-deoxy-L-fuconate dehydrogenase, purified from pork liver, plays a role in oxidizing L-fucose to L-lactate, indicating its importance in specific metabolic pathways in mammals (Schachter, Chan, & Nwokoro, 1982).

• Role in D-Fucose Metabolism in Pseudomonads : The dehydration of D-fuconate to 2-keto-3-deoxy-D-fuconate by a dehydratase enzyme in a pseudomonad species highlights the compound's role in microbial carbohydrate metabolism (Dahms & Anderson, 1972).

• Enzyme Function in Mammals : Kinetic studies on pork liver 2-keto-3-deoxy-L-fuconate:NAD+ oxidoreductase reveal its ability to convert 2-keto-3-deoxy-L-fuconate to a 6-carbon acid, demonstrating its key role in the metabolic processing of L-fucose in mammals (Nwokoro & Schachter, 1975).

Evolution and Adaptation of Enzymatic Activities

• Evolution of Enzymatic Activities : Research on the enolase superfamily, which includes enzymes like L-fuconate dehydratase from Xanthomonas campestris, offers insights into the evolution of enzymatic functions. These enzymes, including those acting on 2-keto-3-deoxy-L-fuconate, showcase the adaptation and functional diversity in enzyme superfamily (Yew et al., 2006).

Pathways in Microorganisms and Archaea

• Sulfolobus Solfataricus Metabolism : A study on the thermoacidophilic archaeon Sulfolobus solfataricus reveals major metabolic changes when utilizing L-fucose as a carbon source. This includes the conversion of L-fucose to 2-keto-3-deoxy-L-fuconate, indicating the compound's role in the unique metabolic pathways of archaea (Wolf et al., 2016).

Applications in Synthesis and Biocatalysis

• Biocatalytic Synthesis : Research demonstrates the potential for biocatalytic synthesis of 2-keto-3-deoxy sugar acids, such as 2-keto-3-deoxy-d-gluconate, from related compounds. This highlights the potential industrial and research applications of this compound and related compounds in producing complex sugars and derivatives (Matsubara et al., 2014).